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Compound of Interest

Compound Name: Rubidium hydroxide

Cat. No.: B073440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical

properties of rubidium hydroxide (RbOH), specifically its molar mass and density. The

information is presented to support research, development, and quality control activities where

precise data and methodologies are critical. This document includes tabulated data, detailed

experimental protocols for property determination, and graphical representations of the

workflows.

Core Properties of Rubidium Hydroxide
Rubidium hydroxide is a strong alkali metal hydroxide known for its highly corrosive and

hygroscopic nature. Accurate knowledge of its molar mass and density is essential for various

scientific applications, including stoichiometric calculations, solution preparation, and material

characterization.

Quantitative Data Summary
The molar mass and density of rubidium hydroxide are summarized in the table below for

easy reference. These values are based on established scientific literature and analytical data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b073440?utm_src=pdf-interest
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Conditions

Molar Mass 102.475 g/mol

Density 3.203 g/cm³ solid, at 25 °C

Note: The molar mass is a calculated value based on the atomic masses of its constituent

elements. The density is an experimentally determined value for the solid state.

Experimental Determination Protocols
Precise experimental determination of the molar mass (via equivalent mass) and density of

rubidium hydroxide requires careful handling due to its hazardous properties. The following

sections detail the methodologies for these measurements.

Safety Precautions
Before commencing any experimental work, it is imperative to consult the Safety Data Sheet

(SDS) for rubidium hydroxide. RbOH is highly corrosive and can cause severe skin burns and

eye damage.[1] It is also hygroscopic, readily absorbing moisture and carbon dioxide from the

atmosphere.[2]

Personal Protective Equipment (PPE) Required:

Chemical splash goggles and a face shield[3]

Alkali-resistant gloves (e.g., neoprene, nitrile, or butyl rubber)[1]

A lab coat and closed-toe shoes[1]

All handling of solid rubidium hydroxide and its concentrated solutions should be performed

within a certified chemical fume hood to avoid inhalation of any dust or aerosols.[1][3]

Protocol 1: Experimental Verification of Molar Mass via
Titration
The molar mass of a base can be experimentally verified by determining its equivalent mass

through acid-base titration.[4][5] For a monohydroxide base like rubidium hydroxide, the
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equivalent mass is equal to the molar mass because one mole of RbOH reacts with one mole

of protons (H⁺).[6]

Objective: To determine the equivalent mass of rubidium hydroxide by titrating a known mass

of RbOH with a standardized solution of a strong acid, such as hydrochloric acid (HCl).

Materials:

Solid rubidium hydroxide (high purity)

Standardized hydrochloric acid solution (~0.1 M)

Phenolphthalein indicator solution

Deionized water

Analytical balance

Buret (50 mL)

Volumetric flasks and pipettes

Erlenmeyer flasks

Procedure:

Preparation of RbOH Solution:

Inside a chemical fume hood, accurately weigh approximately 0.25 g of solid rubidium
hydroxide on an analytical balance. Record the exact mass.

Carefully transfer the weighed RbOH to a 250 mL Erlenmeyer flask.

Add approximately 50 mL of deionized water to dissolve the solid. Swirl gently to ensure

complete dissolution.

Add 2-3 drops of phenolphthalein indicator to the flask. The solution will turn pink.

Titration Setup:
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Rinse a 50 mL buret with a small amount of the standardized HCl solution and then fill it,

ensuring no air bubbles are present in the tip.

Record the initial volume of the HCl solution in the buret to two decimal places.

Titration Process:

Place the Erlenmeyer flask containing the RbOH solution under the buret.

Slowly add the HCl solution from the buret to the flask while continuously swirling the

flask.

Continue adding the acid until the pink color of the solution disappears and the solution

becomes colorless. This is the endpoint of the titration.

Record the final volume of the HCl solution in the buret.

Calculations:

Calculate the volume of HCl used: Volume_HCl = Final_Volume - Initial_Volume.

Calculate the moles of HCl used: Moles_HCl = Molarity_HCl × Volume_HCl (in L).

At the equivalence point, the moles of HCl equal the moles of RbOH.

Calculate the experimental equivalent mass of RbOH: Equivalent_Mass_RbOH =

Mass_RbOH / Moles_HCl.

Repeat: Perform the titration in triplicate to ensure accuracy and precision, and calculate the

average equivalent mass.

Protocol 2: Density Determination of Solid Rubidium
Hydroxide
The density of a solid can be determined using a pycnometer, a specialized flask that allows for

the precise measurement of volume.[7][8] This method is suitable for solids that do not dissolve

in the working liquid. Given that RbOH is highly soluble in water, an inert, non-polar solvent in
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which RbOH is insoluble (e.g., a high-purity hydrocarbon like kerosene or mineral oil of known

density) must be used.

Objective: To determine the density of solid rubidium hydroxide using the pycnometer method

with an inert liquid.

Materials:

Solid rubidium hydroxide (in small pellet or powder form)

Pycnometer (a glass flask with a ground-glass stopper containing a capillary tube)

Inert liquid of known density (e.g., kerosene)

Analytical balance

Constant temperature water bath

Procedure:

Mass of the Empty Pycnometer:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on an analytical balance. Record this mass (m₁).

Mass of Pycnometer with Solid:

Inside a fume hood, carefully add a small amount of solid rubidium hydroxide to the

pycnometer.

Weigh the pycnometer containing the solid sample. Record this mass (m₂).

The mass of the solid is m_solid = m₂ - m₁.

Mass of Pycnometer with Solid and Inert Liquid:

Add the inert liquid to the pycnometer containing the solid until it is completely full.
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Insert the stopper carefully, allowing any excess liquid and trapped air to escape through

the capillary.

Place the pycnometer in a constant temperature bath (e.g., at 25 °C) to allow it to reach

thermal equilibrium.[9]

Once equilibrated, ensure the liquid level is at the mark on the capillary. Dry the outside of

the pycnometer thoroughly.

Weigh the pycnometer containing the solid and the inert liquid. Record this mass (m₃).

Mass of Pycnometer with Inert Liquid Only:

Empty and clean the pycnometer.

Fill the pycnometer completely with the inert liquid.

Follow the same procedure as in step 3 to bring it to the same constant temperature and

weigh it. Record this mass (m₄).

Calculations:

Mass of the inert liquid that fills the pycnometer: m_liquid_full = m₄ - m₁.

Volume of the pycnometer (and the inert liquid): V_pycnometer = m_liquid_full /

density_liquid.

Mass of the inert liquid in the pycnometer with the solid: m_liquid_partial = m₃ - m₂.

Volume of the inert liquid in the pycnometer with the solid: V_liquid_partial =

m_liquid_partial / density_liquid.

Volume of the solid rubidium hydroxide: V_solid = V_pycnometer - V_liquid_partial.

Density of the solid rubidium hydroxide: Density_RbOH = m_solid / V_solid.

Process Visualizations
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To aid in the understanding of the experimental procedures, the following diagrams illustrate

the logical workflows.

Workflow for Molar Mass Verification via Titration

Prepare RbOH Solution
(Weigh solid, dissolve, add indicator)

Set up Buret
(Rinse and fill with std. HCl)

Perform Titration
(Add HCl to RbOH until endpoint)

Record Volumes
(Initial and final HCl volumes)

Calculate Equivalent Mass
(Moles HCl = Moles RbOH)

Repeat 2x for Average

Click to download full resolution via product page

Caption: Workflow for Molar Mass Verification via Titration.
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Workflow for Density Determination using a Pycnometer

Weigh empty pycnometer (m1)

Add solid RbOH and weigh (m2)

Fill with inert liquid, equilibrate temp, and weigh (m3)

Weigh pycnometer filled only with inert liquid (m4)

Calculate Volume of Solid
V_solid = (m4-m1)/ρ_liquid - (m3-m2)/ρ_liquid

Calculate Density of Solid
ρ_solid = (m2-m1) / V_solid

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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